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Cat. No.: B1684437 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(R)-Birabresib, also known as OTX-015 or MK-8628, is a potent and specific inhibitor of the

Bromodomain and Extra-Terminal (BET) family of proteins, specifically targeting BRD2, BRD3,

and BRD4.[1][2][3] These proteins are key epigenetic readers that play a crucial role in the

regulation of gene transcription. By inhibiting BET proteins, (R)-Birabresib effectively down-

regulates the expression of key oncogenes, such as c-MYC, making it a promising candidate

for cancer therapy.[4] This document provides detailed information on the solubility and stability

of (R)-Birabresib in dimethyl sulfoxide (DMSO), along with protocols for its preparation and

storage.

Data Presentation
Solubility of (R)-Birabresib in DMSO
The solubility of (R)-Birabresib in DMSO has been reported by various suppliers. It is

important to note that the use of fresh, high-quality DMSO is recommended, as moisture

absorption can reduce solubility.[5] Sonication and warming can aid in the dissolution of the

compound.[1][4]
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Supplier/Source
Reported Solubility
(mg/mL)

Molar Equivalent
(mM)

Notes

MedChemExpress ≥ 49 mg/mL 99.60 mM Saturation unknown.

Selleck Chemicals 98 mg/mL 199.19 mM
Use fresh, moisture-

free DMSO.

TargetMol 45 mg/mL 91.47 mM
Sonication is

recommended.

Molecular Weight of (R)-Birabresib: 491.99 g/mol [1]

Stability and Storage of (R)-Birabresib in DMSO
Proper storage of (R)-Birabresib stock solutions in DMSO is critical to maintain its integrity and

activity. Stock solutions should be aliquoted to avoid repeated freeze-thaw cycles.[6] For in vivo

experiments, it is recommended to prepare fresh working solutions daily.[2][3]

Storage Temperature Duration Recommendations

-80°C 1-2 years
Recommended for long-term

storage.[1][4][5]

-20°C 1 month to 1 year
Suitable for shorter-term

storage.[1][2][5]

Experimental Protocols
Protocol for Preparation of (R)-Birabresib Stock Solution
in DMSO
This protocol describes the preparation of a 10 mM stock solution of (R)-Birabresib in DMSO.

Materials:

(R)-Birabresib powder

Anhydrous/fresh Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Warming bath or heat block (optional)

Procedure:

Calculate the required mass of (R)-Birabresib:

For 1 mL of a 10 mM stock solution, the required mass is:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 491.99 g/mol * (1000 mg / 1 g) = 4.92

mg

Weighing:

Carefully weigh out the calculated amount of (R)-Birabresib powder and place it into a

sterile vial.

Dissolution:

Add the desired volume of fresh DMSO to the vial containing the (R)-Birabresib powder.

Vortex the solution thoroughly for 1-2 minutes to aid dissolution.

Aiding Dissolution (if necessary):

If the compound does not fully dissolve, sonicate the vial for 5-10 minutes.

Alternatively, or in combination with sonication, warm the solution to 37-60°C for a short

period, vortexing intermittently until the solution is clear.[1]

Storage:

Once a clear solution is obtained, aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes.
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Store the aliquots at -80°C for long-term storage or -20°C for shorter-term use.

Visualizations
(R)-Birabresib Mechanism of Action: BET Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

